Cas no 5455-83-4 (N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide)

• Product Name: N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• CAS No: 5455-83-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD07685915
• CID: 2627192
• PubChem ID: 221211
• Update Time: 2025-07-23

N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• G58023
• NSC-5450
• DTXSID80969787
• MFCD07685915
• FAA45583
• NSC5450
• CS-0235053
• EN300-15231
• AKOS009041183
• Z119967274
• 5455-83-4
• DS-011778
• 100-414-2
• CHEMBL4930210
• DTXCID701397336

• MDL： MFCD07685915
• Inchi： 1S/C11H16N2O2S/c1-13(2)16(14,15)10-5-6-11-9(8-10)4-3-7-12-11/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： UNJDOUVNJGHHBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCN2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 240.09338
• Monoisotopic Mass: 240.093248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.214
• Boiling Point: 406.6°C at 760 mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.562
• PSA: 49.41
• LogP: 2.51380

Additional information on N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide

N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Sulfonamide: A Comprehensive Overview

N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide, identified by the CAS Registry Number 5455-83-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug discovery and development. The structure of this compound is characterized by a tetrahydroquinoline ring system substituted with a dimethylamino group and a sulfonamide moiety at the 6-position. This unique combination of functional groups contributes to its distinctive chemical properties and potential biological activities.

The synthesis of N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions or reductions. These innovations not only enhance the yield and purity of the final product but also align with the growing emphasis on sustainable chemistry practices.

One of the most notable aspects of this compound is its potential as a pharmacological agent. Sulfonamides are known for their ability to modulate various biological targets, including enzymes and receptors. In vitro studies have demonstrated that N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide exhibits inhibitory activity against certain kinase enzymes, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. This finding underscores its potential as a lead compound for drug development.

Recent research has also delved into the mechanistic insights behind the biological activity of this compound. Utilizing advanced computational chemistry techniques such as molecular docking and dynamics simulations, scientists have gained a deeper understanding of how this molecule interacts with its target proteins. These studies reveal that the sulfonamide group plays a critical role in binding affinity due to its ability to form hydrogen bonds with key residues in the active site.

In addition to its pharmacological applications, N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide has shown promise in materials science. Its structural features make it a candidate for applications in polymer chemistry or as a building block for advanced materials. Researchers are currently exploring its potential as a precursor for synthesizing novel polymeric materials with tailored properties.

The study of this compound also highlights the importance of interdisciplinary collaboration in modern scientific research. Chemists work closely with biologists and computational scientists to fully exploit the potential of molecules like N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide. Such collaborative efforts are essential for translating laboratory findings into real-world applications.

In conclusion, N,N-Dimethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide (CAS No: 5455-83-4) is a versatile compound with significant implications across multiple scientific domains. Its unique chemical structure and promising biological activity position it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new facets of its properties and uses, this compound remains at the forefront of chemical innovation.